Cas no 1241677-49-5 ((2R)-2-(2-chloro-6-fluorophenyl)pyrrolidine)

• Product Name: (2R)-2-(2-chloro-6-fluorophenyl)pyrrolidine
• CAS No: 1241677-49-5
• MF: C₁₀H₁₁ClFN
• MW: 199.652445077896
• CID: 4564243
• Update Time: 2025-05-19

(2R)-2-(2-chloro-6-fluorophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(6-CHLORO-2-FLUOROPHENYL)PYRROLIDINE
• (R)-2-(2-chloro-6-fluorophenyl)pyrrolidine
• (2R)-2-(2-chloro-6-fluorophenyl)pyrrolidine

• Inchi： 1S/C10H11ClFN/c11-7-3-1-4-8(12)10(7)9-5-2-6-13-9/h1,3-4,9,13H,2,5-6H2/t9-/m1/s1
• InChI Key： ZVFPAYZSIJRSER-SECBINFHSA-N
• SMILES： N1CCC[C@@H]1C1=C(F)C=CC=C1Cl

Additional information on (2R)-2-(2-chloro-6-fluorophenyl)pyrrolidine

Introduction to (2R)-2-(2-chloro-6-fluorophenyl)pyrrolidine and Its Significance in Modern Chemical Biology

CAS No. 1241677-49-5 is a unique organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, specifically identified as (2R)-2-(2-chloro-6-fluorophenyl)pyrrolidine, represents a fascinating example of how structural modifications can lead to novel biological activities and therapeutic potential. The intricate molecular framework of this compound, characterized by its pyrrolidine core and fluorinated aromatic substituents, positions it as a promising candidate for further exploration in drug discovery and development.

The pyrrolidine moiety is a heterocyclic structure that is widely prevalent in biologically active molecules. Its presence in (2R)-2-(2-chloro-6-fluorophenyl)pyrrolidine contributes to its potential pharmacological properties, including interactions with biological targets such as enzymes and receptors. The chiral center at the 2-position, denoted by the (R) configuration, further enhances the compound's specificity and selectivity, which are crucial factors in the design of effective therapeutic agents.

The aromatic ring system in this compound is modified with both chloro and fluoro substituents. These halogen atoms are strategically positioned to influence the electronic properties of the molecule, thereby modulating its binding affinity and metabolic stability. The presence of a chloro group at the 2-position of the phenyl ring introduces a region of electron-withdrawing character, which can enhance interactions with positively charged biological targets. Conversely, the fluoro group at the 6-position introduces electron-donating properties, which can affect the overall shape and electronic distribution of the molecule.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease-related pathways. The structural features of (2R)-2-(2-chloro-6-fluorophenyl)pyrrolidine make it an attractive scaffold for designing inhibitors that interact with enzymes involved in cancer, inflammation, and other metabolic disorders. For instance, studies have shown that pyrrolidine derivatives can exhibit inhibitory activity against kinases and other enzymes that play critical roles in signal transduction pathways.

The synthesis of this compound involves multi-step organic transformations that highlight the synthetic prowess required to construct complex molecular architectures. The stereochemistry at the chiral center must be carefully controlled to ensure the desired (R) configuration, which is often achieved through asymmetric synthesis techniques such as chiral catalysts or enantioselective reagents. The introduction of the halogen substituents also requires precise control to avoid unwanted side reactions, underscoring the importance of advanced synthetic methodologies in producing high-quality intermediates.

The pharmacological evaluation of (2R)-2-(2-chloro-6-fluorophenyl)pyrrolidine has revealed several promising properties. In vitro studies have demonstrated its ability to inhibit specific enzymatic targets with high selectivity. For example, preliminary data suggest that this compound may interfere with the activity of certain kinases involved in tumor growth and progression. Additionally, its interaction with membrane-bound receptors has been explored, indicating potential applications in modulating receptor-mediated signaling pathways.

The impact of fluorine substitution on drug-like properties has been extensively studied, and compounds like (2R)-2-(2-chloro-6-fluorophenyl)pyrrolidine serve as valuable examples of how fluorine can enhance metabolic stability and binding affinity. The electron-withdrawing nature of fluorine can increase lipophilicity, facilitating better cell membrane penetration, while also improving resistance to enzymatic degradation. These attributes are particularly important for developing drugs that require prolonged circulation times or specific targeting within biological systems.

Ongoing research efforts are focused on optimizing the pharmacological profile of this compound through structure-activity relationship (SAR) studies. By systematically modifying various functional groups within the molecular framework, researchers aim to identify analogs with improved potency, selectivity, and pharmacokinetic properties. Such studies often involve high-throughput screening techniques combined with computational modeling to predict biological activity and guide synthetic efforts.

The role of computational chemistry in drug discovery has become increasingly prominent, particularly for compounds like (2R)-2-(2-chloro-6-fluorophenyl)pyrrolidine. Advanced computational methods such as molecular dynamics simulations and quantum mechanical calculations allow researchers to explore molecular interactions at an atomic level. These tools help in understanding how structural modifications influence binding affinity and Pharmacokinetic profiles, thereby accelerating the drug development process.

The potential therapeutic applications of this compound are broad and span multiple disease areas. In oncology, for instance, kinase inhibitors derived from pyrrolidine scaffolds have shown significant promise in clinical trials. The ability of (2R)-2-(2-chloro-6-fluorophenyl)pyrrolidine to modulate kinase activity suggests its potential as a lead compound for developing novel anticancer agents. Similarly, its interaction with inflammatory pathways makes it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis.

In conclusion, (2R)-2-(2-chloro-6-fluorophenyl)pyrrolidine, identified by CAS No. 1241677-49-5, represents a compelling example of how structural innovation can lead to novel therapeutic agents. Its unique combination of structural features—such as the pyrrolidine core、the (R) configuration、and halogenated aromatic substituents—positions it as a promising candidate for further exploration in drug discovery。The ongoing research into this compound underscores its potential to address unmet medical needs across various disease areas。As our understanding of biological systems continues to evolve，compounds like these will play an increasingly important role in shaping future therapeutic strategies。